Cas no 2624118-06-3 (3-(cyclohexylmethyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea)

• Product Name: 3-(cyclohexylmethyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea
• CAS No: 2624118-06-3
• MF: C₂₄H₂₇FN₄O₂
• MW: 422.495188951492
• CID: 5640664
• PubChem ID: 165904800
• Update Time: 2025-10-30

3-(cyclohexylmethyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea Chemical and Physical Properties

Names and Identifiers

• EN300-27753535
• 3-(cyclohexylmethyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea
• 2624118-06-3

• Inchi： 1S/C24H27FN4O2/c1-29-20-14-8-6-12-18(20)21(17-11-5-7-13-19(17)25)27-22(23(29)30)28-24(31)26-15-16-9-3-2-4-10-16/h5-8,11-14,16,22H,2-4,9-10,15H2,1H3,(H2,26,28,31)
• InChI Key： YELYZBYZBNVXAM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C=CC=CC=2N(C)C(C(N=1)NC(NCC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 422.21180428g/mol
• Monoisotopic Mass: 422.21180428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 3-(cyclohexylmethyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea

Introduction to 3-(cyclohexylmethyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea (CAS No. 2624118-06-3)

3-(cyclohexylmethyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea, identified by its CAS number 2624118-06-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazepine derivatives class, characterized by its unique structural framework and potential biological activities. The molecular structure incorporates several key functional groups, including a cyclohexylmethyl moiety, a fluorophenyl ring, and a urea moiety, which collectively contribute to its distinctive chemical and pharmacological properties.

The presence of the fluorophenyl group in the molecule is particularly noteworthy, as fluorine substitution in aromatic rings is often employed to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In the context of benzodiazepine derivatives, the fluorophenyl group can modulate receptor interactions and influence the compound's pharmacokinetic profile. Furthermore, the cyclohexylmethyl substituent introduces steric hindrance and may affect the compound's solubility and bioavailability, making it a critical factor in drug design and development.

The core structure of this compound is derived from 2-oxo-2,3-dihydro-1H-1,4-benzodiazepine, a well-known scaffold in the pharmaceutical industry. This benzodiazepine core is renowned for its role in producing anxiolytic, sedative, muscle relaxant, and anticonvulsant effects. By modifying this core with additional functional groups such as the urea moiety at the 1-position and a fluorophenyl ring at the 5-position, researchers aim to fine-tune the pharmacological properties of the compound for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies suggest that the fluorophenyl group may interact with serotonergic receptors, potentially leading to novel therapeutic effects beyond traditional benzodiazepine actions. Additionally, the urea moiety could serve as a hydrogen bond acceptor or donor, influencing receptor affinity and selectivity.

The synthesis of 3-(cyclohexylmethyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea (CAS No. 2624118-06-3) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between fluorinated phenols and urea derivatives, followed by cyclization to form the benzodiazepine core. The introduction of the cyclohexylmethyl group typically occurs via alkylation reactions under controlled conditions to prevent unwanted side products.

In terms of biological activity, preliminary in vitro studies have indicated that this compound exhibits promising properties as an anxiolytic agent. The combination of structural elements derived from benzodiazepines and other pharmacophores suggests potential for enhanced efficacy with reduced side effects compared to conventional benzodiazepines. Furthermore, its interaction with serotonergic receptors may open new avenues for treating conditions associated with serotonin dysregulation.

The pharmacokinetic profile of 3-(cyclohexylmethyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea (CAS No. 2624118-06-3) is another critical aspect that has been explored through preclinical studies. The presence of lipophilic substituents such as the cyclohexylmethyl group suggests potential for good oral bioavailability. However, further studies are needed to assess metabolic stability and excretion pathways to fully understand its pharmacokinetic behavior in vivo.

One of the most exciting developments in recent years has been the application of machine learning algorithms to predict biological activity from chemical structures. These computational tools have been instrumental in identifying novel drug candidates like this one by analyzing vast datasets of known compounds and their interactions with biological targets. The integration of machine learning with traditional experimental approaches has significantly accelerated the drug discovery process.

The potential therapeutic applications of this compound are broad and include anxiety disorders, depression-related conditions, and even neurodegenerative diseases where serotonergic modulation plays a role. Its unique structural features make it a valuable candidate for further investigation in both academic research settings and industrial drug development pipelines.

In conclusion,3-(cyclohexylmethyl)-1-[5-(2-fluorophenyl)-1-methyl-2 oxo - 2 , 3 - dihydro - 1 H - 1 , 4 - benzodiaz ep ine - 3 - yl ] urea ( CAS No . 26 24 11 8 - 0 6 - 3 ) represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and promising biological activities. The strategic placement of functional groups such as the fluorophenyl, cyclohexylmethyl, and urea moieties contributes to its unique pharmacological profile. As research continues to uncover new insights into its mechanisms of action,this compound holds great potential for developing innovative treatments for various neurological and psychiatric disorders .